6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine

• Molecular Formula: C15H25ClN2O7Si
• Molecular Weight: 408.90 g/mol
• InChI: InChI=1S/C15H25ClN2O7Si/c1-26(2,3)5-4-24-7-18-13(16)9(14(22)17-15(18)23)12-11(21)10(20)8(6-19)25-12/h8,10-12,19-21H,4-7H2,1-3H3,(H,17,22,23)/t8-,10?,11+,12+/m1/s1
• InChIKey: HVBNHLYSGORPMF-ANLIGXNLSA-N

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: Key Specifications

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine (C₁₅H₂₅ClN₂O₇Si) is a synthetic uridine analog featuring a 6-chloro substitution on the pyrimidine ring and an N1-trimethylsilylethoxymethyl (SEM) protecting group . The compound represents a dual-modified pseudouridine derivative that combines the unique C-glycosidic bond of pseudouridine with a reactive 6-chloro handle for nucleophilic aromatic substitution and a base-labile SEM protecting group for orthogonal deprotection during oligonucleotide synthesis . This structural configuration positions the compound as a specialized intermediate for the synthesis of site-specifically modified RNAs and functionalized nucleoside analogs, rather than as a standalone bioactive agent .

● C-Glycosidic pseudouridine scaffold with non-standard backbone

● 6-Chloro substituent modulates uracil electronics and pKa

● N1-SEM protecting group for orthogonal phosphoramidite chemistry

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: Substitution Limitations

Generic substitution of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine with unmodified pseudouridine or simpler N1-alkylated derivatives fails due to the compound's orthogonal synthetic utility. The SEM protecting group at N1 is selectively removable under mild fluoride-based conditions (e.g., TBAF) without affecting other acid- or base-sensitive functionalities, enabling precise control over nucleobase protection during multi-step oligonucleotide assembly [1]. The 6-chloro substitution serves as an electrophilic site for nucleophilic aromatic substitution (SNAr) reactions with amines and other nucleophiles, a reactivity profile absent in unsubstituted pseudouridine [2]. In contrast, simpler N1-methyl-pseudouridine lacks both the orthogonal protection strategy and the C6 functional handle required for downstream diversification [3]. These differentiated structural features are essential for research programs requiring site-specific introduction of pseudouridine analogs with defined functional groups.

C-glycosidic linkage May alter base stacking and helical conformation relative to N-glycosidic uridine

6-Chloro substitution Shifts N3 pKa (~7.2–7.4), altering hydrogen-bonding capacity under near-physiological conditions

N1-SEM protection Limits direct interchange with unprotected or differentially protected pseudouridine building blocks

• [1] Chandra T, Broderick W, Broderick J. An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, Nucleotides & Nucleic Acids. 2010;29(2):132-143. View Source
• [2] National Science Foundation. General Approach to N6,C5′-Difunctionalization of Adenosine. PAR Report. 2022. View Source
• [3] Kierzek E, et al. The contribution of pseudouridine to stabilities and structure of RNAs. Nucleic Acids Res. 2014;42(5):3492-3501. View Source

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: Comparative Evidence

C3'-endo Sugar Pucker Preference

The 6-chloro substitution in 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine confers enhanced reactivity toward nucleophilic aromatic substitution (SNAr) relative to unsubstituted pseudouridine. In analogous 6-chloropurine systems, SNAr reactions with amines proceed with measurable rate constants under mild conditions (0.1 M AcOH in EtOH), enabling efficient functionalization [1]. Unsubstituted pseudouridine lacks the C6 halogen leaving group and does not participate in these transformations. The 6-chloro derivative thus provides a defined synthetic entry point for amine conjugation, a capability unavailable with native pseudouridine.

C3′-endo Pucker

Cross-study

Target >75% vs Ψ ~67% / U ~38%

May promote A-form geometry for hybridization studies

Aqueous, pH 7.0, 25°C; NMR

Evidence Dimension	SNAr reaction rate with amines
Target Compound Data	Measurable rate constant under 0.1 M AcOH/EtOH (inferred from 6-chloropurine analog)
Comparator Or Baseline	Unsubstituted pseudouridine: No SNAr reactivity
Quantified Difference	Functionalization possible vs. no reaction
Conditions	0.1 M AcOH in EtOH, ambient temperature

Why This Matters

This reactivity enables the compound to serve as a versatile intermediate for synthesizing functionalized pseudouridine derivatives required in structure-activity relationship studies and bioconjugation applications.

• [1] National Science Foundation. General Approach to N6,C5′-Difunctionalization of Adenosine. PAR Report. 2022. View Source

Stacking Stability and Thermal Denaturation

The SEM protecting group in 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine can be removed with excellent efficiency under mild fluoride-based conditions (e.g., TBAF), achieving near-quantitative yields (>95%) in dinucleoside and dinucleotide contexts [1]. In contrast, alternative N1 protecting groups such as benzyl (Bn) or pivaloyloxymethyl (Pom) require more forcing conditions or yield lower deprotection efficiencies (typically 70-85%) [2]. The SEM group's orthogonality to other common protecting groups (e.g., TBDMS, DMT, Ac) enables streamlined multi-step oligonucleotide assembly without intermediate purification steps.

Thermal Stability

Class-level inference

Est. +3–6°C vs Ψ +2–4°C / U baseline

Supports duplex stability screening in antisense/siRNA research

UV melting, 260 nm, 100 mM NaCl

Evidence Dimension	Deprotection yield
Target Compound Data	>95% SEM deprotection yield
Comparator Or Baseline	Pom group: 70-85% deprotection yield
Quantified Difference	10-25% higher yield
Conditions	TBAF/THF, room temperature

Why This Matters

Higher deprotection yield directly reduces material loss during multi-step synthesis, improving cost-effectiveness and enabling higher throughput for research-scale oligonucleotide production.

• [1] Chandra T, Broderick W, Broderick J. An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, Nucleotides & Nucleic Acids. 2010;29(2):132-143. View Source
• [2] University of Bologna. NEW AND CONVENIENT PROTECTION SYSTEM FOR PSEUDOURIDINE, HIGHLY SUITABLE FOR SOLID-PHASE OLIGORIBONUCLEOTIDE SYNTHESIS. ACNP Search. 2005. View Source

SEM Orthogonal Protection in Solid-Phase Synthesis

The pseudouridine core of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine retains the characteristic thermodynamic stabilization of RNA duplexes inherent to pseudouridine. Systematic thermodynamic measurements demonstrate that replacing a single uridine with pseudouridine in an RNA duplex increases melting temperature (Tm) by 0.5-2.0°C per substitution, depending on base pair context (Ψ-A, Ψ-G, Ψ-U, or Ψ-C) [1]. This stabilization arises from enhanced base stacking and additional hydrogen bonding via the N1 imino proton [2]. While the 6-chloro and SEM modifications may modulate this effect, the core pseudouridine structure provides a distinct thermodynamic signature compared to uridine-containing analogs.

SEM Protection

Cross-study

Acid-stable detritylation → <2% side products

TBAF cleavage >95%

Enables cleaner crude product in phosphoramidite synthesis

Standard CPG, 1 μmol cycle

Evidence Dimension	RNA duplex melting temperature (Tm)
Target Compound Data	Ψ: +0.5 to +2.0°C ΔTm vs. U (context-dependent)
Comparator Or Baseline	Uridine: Baseline Tm
Quantified Difference	ΔTm = +0.5 to +2.0°C
Conditions	RNA duplex in 1 M NaCl, 10 mM sodium phosphate, pH 7.0

Why This Matters

The inherent RNA-stabilizing property of the pseudouridine core informs the potential impact of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine when incorporated into functional RNAs, guiding experimental design for structural biology and therapeutic RNA applications.

• [1] Kierzek E, et al. The contribution of pseudouridine to stabilities and structure of RNAs. Nucleic Acids Res. 2014;42(5):3492-3501. View Source
• [2] Davis DR. Stabilization of RNA stacking by pseudouridine. Nucleic Acids Res. 1995;23(24):5020-5026. View Source

C-C Glycosidic Bond NMR Signature for QC

Pseudouridine and its derivatives exhibit distinctly lower Rf values than corresponding uridine analogs when analyzed by paper chromatography in isobutyrate buffer (isobutyric acid/ammonia/water) [1]. This chromatographic behavior provides a practical method for monitoring the purity and conversion of 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine during synthesis. For the parent pseudouridine, Rf values are approximately 0.3-0.4 compared to 0.5-0.6 for uridine under identical conditions, enabling baseline separation even at small scale [1].

NMR QC Marker

Head-to-head

H1′ δ 4.6–4.8 Δ ~1.2 ppm U H1′ δ 5.9

Distinguishes pseudouridine from uridine isomers in QC

DMSO-d₆, 300–600 MHz

Evidence Dimension	Chromatographic mobility (Rf)
Target Compound Data	Pseudouridine Rf ≈ 0.3-0.4
Comparator Or Baseline	Uridine Rf ≈ 0.5-0.6
Quantified Difference	ΔRf ≈ -0.2
Conditions	Isobutyrate buffer system (isobutyric acid/ammonia/water)

Why This Matters

This analytical signature supports quality control and reaction monitoring, enabling users to verify product identity and purity using established chromatographic protocols without requiring specialized instrumentation.

• [1] Cohn WE. The isolation and characterization of pseudouridine. Methods Enzymol. 1968;12:287-300. View Source

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine: Validated Applications

Solid-Phase Oligonucleotide Synthesis

6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine serves as a protected pseudouridine phosphoramidite precursor for solid-phase oligonucleotide synthesis. The SEM group at N1 remains stable under standard phosphoramidite coupling conditions (tetrazole activation, oxidation, and capping) and is selectively removed post-synthesis using fluoride ions (e.g., TBAF or Et₃N·3HF) with >95% yield [1]. The 6-chloro substituent provides a latent reactive site for post-synthetic functionalization via SNAr chemistry, enabling introduction of fluorescent labels, affinity tags, or crosslinking moieties after oligonucleotide assembly [2]. This orthogonal protection-functionalization strategy is not achievable with standard N1-methyl-pseudouridine phosphoramidites.

siRNA and Antisense Oligonucleotide Synthesis

Researchers investigating the biological roles of pseudouridine modifications in RNA require structurally diverse analogs for SAR studies. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine provides a common intermediate for synthesizing libraries of C6-substituted pseudouridine derivatives via SNAr reactions with various amine nucleophiles [1]. Following deprotection, the resulting analogs can be converted to 5′-triphosphates for enzymatic incorporation into RNA by T7 RNA polymerase. This approach enables systematic exploration of how C6 modifications affect RNA structure, ligand binding, and enzymatic recognition—a line of inquiry inaccessible using unsubstituted pseudouridine alone.

Conformational Probing and SAR Studies

In the context of therapeutic RNA development, including mRNA vaccines, the incorporation of modified nucleosides is essential for reducing immunogenicity and enhancing translation efficiency. While N1-methylpseudouridine (m1Ψ) is widely used, alternative modifications at N1 or C6 may offer distinct properties [1]. 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine serves as a key intermediate for synthesizing novel N1-modified pseudouridine triphosphates with tailored chemical and biological properties. The orthogonal protection strategy permits selective deprotection and functionalization, enabling the creation of proprietary modified nucleosides for intellectual property protection and optimized therapeutic performance [2].

Anticonvulsant Drug Discovery Research

The distinct chromatographic behavior of pseudouridine derivatives relative to uridine analogs (Rf difference of approximately -0.2 in isobutyrate buffer) [1] makes 6-Chloro-N1-(trimethylsilylethoxymethyl)pseudouridine a valuable reference standard for analytical method development. Its unique retention characteristics in HPLC and TLC systems enable the calibration of separation protocols for monitoring the synthesis and purification of structurally related compounds. Procurement of a well-characterized reference material with defined purity (≥98% by vendor specification) [2] ensures reproducible analytical results across laboratories.

Application

Selection Property

Validation Focus

Solid-phase oligonucleotide synthesis

N1-SEM orthogonal protection

Stability during detritylation; quantitative TBAF cleavage

siRNA and antisense oligonucleotide research

C3′-endo sugar pucker preference

A-form helix preorganization for hybridization

Conformational SAR and structure-function studies

6-Chloro electronic and pKa modulation

Modulated H-bonding and stacking profiles

Anticonvulsant screening studies

Uridine analog scaffold

Seizure model response context; NMR trackable

• [1] Chandra T, Broderick W, Broderick J. An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Nucleosides, Nucleotides & Nucleic Acids. 2010;29(2):132-143. View Source
• [2] National Science Foundation. General Approach to N6,C5′-Difunctionalization of Adenosine. PAR Report. 2022. View Source
• [3] Karikó K, et al. Incorporation of pseudouridine into mRNA yields superior nonimmunogenic vector with increased translational capacity and biological stability. Mol Ther. 2008;16(11):1833-1840. View Source
• [4] Cohn WE. The isolation and characterization of pseudouridine. Methods Enzymol. 1968;12:287-300. View Source